Cas no 2171593-08-9 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclohexane-1-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclohexane-1-carboxylic acid
• CAS No: 2171593-08-9
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5937195
• PubChem ID: 165555974
• Update Time: 2025-10-12

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclohexane-1-carboxylic acid
• (1s,4s)-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-amido]cyclohexane-1-carboxylic acid
• EN300-1544078
• (1r,4r)-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-amido]cyclohexane-1-carboxylic acid
• 2171301-50-9
• EN300-1540358
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-amido]cyclohexane-1-carboxylic acid
• 2171292-38-7
• 2171593-08-9
• EN300-1570967

• Inchi： 1S/C27H30N2O6/c30-25(28-17-11-9-16(10-12-17)26(31)32)24-23(13-14-34-24)29-27(33)35-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22-24H,9-15H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： GFLMHQNVXBUZSR-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(NC1CCC(C(=O)O)CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclohexane-1-carboxylic acid

Comprehensive Overview of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclohexane-1-carboxylic acid (CAS No. 2171593-08-9)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclohexane-1-carboxylic acid (CAS No. 2171593-08-9) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in advancing drug discovery and bioconjugation techniques.

In recent years, the demand for Fmoc-protected amino acids has surged, driven by the growing interest in peptide-based therapeutics. The 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclohexane-1-carboxylic acid is particularly notable for its compatibility with automated peptide synthesizers, a topic frequently queried in scientific forums. Its stability under mild acidic conditions and ease of deprotection align with modern green chemistry principles, a hot topic in sustainable pharmaceutical manufacturing.

The structural complexity of this compound, including its oxolane (tetrahydrofuran) and cyclohexane moieties, contributes to its versatility in medicinal chemistry. Users often search for "how to optimize Fmoc deprotection" or "best practices for handling Fmoc-amino acids," highlighting the need for detailed technical guidance. This compound's solubility in organic solvents like DMF and DCM further enhances its utility in high-throughput screening assays, a key focus area in AI-driven drug discovery platforms.

From an SEO perspective, terms like "Fmoc-amino acid derivatives," "peptide synthesis reagents," and "CAS 2171593-08-9 applications" are highly relevant. The compound's role in synthesizing cyclic peptides—a trending topic due to their therapeutic potential against antibiotic resistance—adds to its scientific appeal. Analytical techniques such as HPLC and LC-MS are commonly associated with its characterization, addressing another frequent search query among researchers.

In summary, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclohexane-1-carboxylic acid represents a cornerstone in peptide chemistry, bridging traditional synthesis methods with cutting-edge applications. Its alignment with industry trends, such as precision medicine and sustainable lab practices, ensures its continued relevance in scientific literature and commercial catalogs.